Cas no 52373-30-5 ((2S)-1-(4-nitrophenyl)propan-2-amine)

• Product Name: (2S)-1-(4-nitrophenyl)propan-2-amine
• CAS No: 52373-30-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6332175
• PubChem ID: 12244561
• Update Time: 2026-03-11

(2S)-1-(4-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-nitrophenyl)propan-2-amine
• EN300-1839338
• 52373-30-5
• SCHEMBL11601065

• Inchi： 1S/C9H12N2O2/c1-7(10)6-8-2-4-9(5-3-8)11(12)13/h2-5,7H,6,10H2,1H3/t7-/m0/s1
• InChI Key： CQVVPZKXDRZYBM-ZETCQYMHSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C[C@H](C)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on (2S)-1-(4-nitrophenyl)propan-2-amine

Introduction to (2S)-1-(4-nitrophenyl)propan-2-amine (CAS No. 52373-30-5)

(2S)-1-(4-nitrophenyl)propan-2-amine (CAS No. 52373-30-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a key intermediate in the synthesis of various pharmaceuticals and bioactive molecules. This article aims to provide a comprehensive overview of (2S)-1-(4-nitrophenyl)propan-2-amine, including its chemical properties, synthesis methods, and recent applications in drug discovery and development.

Chemical Properties

(2S)-1-(4-nitrophenyl)propan-2-amine is a chiral amine with the molecular formula C₉H₁₁NO₂. It has a molecular weight of 169.19 g/mol and exists as a white crystalline solid at room temperature. The compound's structure features a nitro group (-NO₂) attached to a phenyl ring and an amine group (-NH₂) attached to a chiral carbon center. The presence of the chiral center imparts enantiomeric specificity, which is crucial for its biological activities and applications in asymmetric synthesis.

The solubility of (2S)-1-(4-nitrophenyl)propan-2-amine varies depending on the solvent. It is moderately soluble in water and highly soluble in organic solvents such as methanol, ethanol, and dichloromethane. The compound exhibits good stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

Synthesis Methods

The synthesis of (2S)-1-(4-nitrophenyl)propan-2-amine can be achieved through various routes, each with its own advantages and limitations. One common method involves the asymmetric reduction of 1-(4-nitrophenyl)propenone using chiral catalysts or ligands. For instance, the use of chiral phosphoric acid catalysts has been reported to yield high enantiomeric excess (ee) values, making it a preferred method for large-scale production.

An alternative approach involves the enantioselective addition of organometallic reagents to 1-(4-nitrophenyl)propenone followed by reductive amination. This method provides good yields and high enantiomeric purity but may require more complex reaction conditions.

Biological Activities and Applications

(2S)-1-(4-nitrophenyl)propan-2-amine has been extensively studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its role as a potent inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that this compound can inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease.

In addition to its enzymatic inhibition properties, (2S)-1-(4-nitrophenyl)propan-2-amine has demonstrated anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines. These findings suggest that the compound could be a valuable lead for developing new therapeutic agents for inflammatory diseases.

Clinical Trials and Future Prospects

The potential therapeutic applications of (2S)-1-(4-nitrophenyl)propan-2-amine have led to several preclinical studies and early-stage clinical trials. Preliminary results from these trials have been promising, with the compound showing good safety profiles and efficacy in animal models of neurodegenerative and inflammatory diseases.

Ongoing research is focused on optimizing the pharmacokinetic properties of (2S)-1-(4-nitrophenyl)propan-2-amine, such as improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can enhance the therapeutic benefits of this compound while minimizing adverse effects.

Conclusion

In summary, (2S)-1-(4-nitrophenyl)propan-2-amine (CAS No. 52373-30-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties, coupled with its promising biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of drug discovery.